Cas no 2172231-39-7 (3-bromo-6-ethoxy-2-(trifluoromethoxy)benzoic acid)

• Product Name: 3-bromo-6-ethoxy-2-(trifluoromethoxy)benzoic acid
• CAS No: 2172231-39-7
• MF: C₁₀H₈BrF₃O₄
• MW: 329.067333221436
• CID: 5929543
• PubChem ID: 165806450
• Update Time: 2025-10-22

3-bromo-6-ethoxy-2-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-ethoxy-2-(trifluoromethoxy)benzoic acid
• EN300-1456705
• 2172231-39-7

• Inchi： 1S/C10H8BrF3O4/c1-2-17-6-4-3-5(11)8(7(6)9(15)16)18-10(12,13)14/h3-4H,2H2,1H3,(H,15,16)
• InChI Key： PAOAVKNADCISRG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1OC(F)(F)F)OCC

Computed Properties

• Exact Mass: 327.95581g/mol
• Monoisotopic Mass: 327.95581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-bromo-6-ethoxy-2-(trifluoromethoxy)benzoic acid

3-Bromo-6-Ethoxy-2-(Trifluoromethoxy)benzoic Acid (CAS No. 2172231-39-7): A Comprehensive Overview

3-Bromo-6-ethoxy-2-(trifluoromethoxy)benzoic acid (CAS No. 2172231-39-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, an ethoxy group, and a trifluoromethoxy moiety, which collectively contribute to its diverse chemical properties and potential applications.

The bromine atom in the structure of 3-bromo-6-ethoxy-2-(trifluoromethoxy)benzoic acid makes it an excellent substrate for various synthetic transformations. Bromine is a common leaving group in nucleophilic substitution reactions, allowing for the introduction of a wide range of functional groups. This property is particularly useful in the synthesis of complex organic molecules and pharmaceutical intermediates. Recent studies have shown that brominated compounds can be efficiently converted into other functional groups, such as amines, alcohols, and ethers, through palladium-catalyzed cross-coupling reactions.

The presence of the ethoxy group (OCH₂CH₃) in 3-bromo-6-ethoxy-2-(trifluoromethoxy)benzoic acid imparts additional stability and solubility to the molecule. Ethoxy groups are known to enhance the lipophilicity of compounds, which can be beneficial in improving their bioavailability and pharmacokinetic properties. In medicinal chemistry, this feature is often exploited to optimize the therapeutic efficacy of drug candidates. For instance, ethoxy-substituted benzoic acids have been investigated for their anti-inflammatory and analgesic properties.

The trifluoromethoxy moiety (OCF₃) is another key functional group in 3-bromo-6-ethoxy-2-(trifluoromethoxy)benzoic acid. Trifluoromethoxy groups are known for their strong electron-withdrawing properties and high lipophilicity. These characteristics make them valuable in the design of bioactive molecules with enhanced metabolic stability and reduced toxicity. Recent research has highlighted the potential of trifluoromethoxy-substituted compounds in various therapeutic areas, including oncology and neurodegenerative diseases.

In terms of synthetic accessibility, 3-bromo-6-ethoxy-2-(trifluoromethoxy)benzoic acid can be prepared through well-established methods in organic synthesis. One common approach involves the bromination of a suitably substituted phenol followed by esterification and subsequent hydrolysis to yield the desired benzoic acid. The choice of reagents and reaction conditions can be fine-tuned to optimize yield and purity. Advanced synthetic strategies, such as metal-catalyzed reactions and microwave-assisted synthesis, have also been employed to enhance the efficiency of these transformations.

The potential applications of 3-bromo-6-ethoxy-2-(trifluoromethoxy)benzoic acid span multiple areas of scientific research and industrial development. In medicinal chemistry, this compound serves as a valuable building block for the synthesis of drug candidates with diverse biological activities. For example, it has been used as an intermediate in the development of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) drugs. Additionally, its structural features make it suitable for use in agrochemicals, where it can contribute to the design of herbicides and fungicides with improved efficacy.

In conclusion, 3-bromo-6-ethoxy-2-(trifluoromethoxy)benzoic acid (CAS No. 2172231-39-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique combination of functional groups provides a robust platform for synthetic transformations and the development of bioactive molecules. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the fields of organic synthesis and medicinal chemistry.